Cas no 893639-41-3 (3-Isoxazolemethanamine, N-methyl-5-(4-pyridinyl)-)

• Product Name: 3-Isoxazolemethanamine, N-methyl-5-(4-pyridinyl)-
• CAS No: 893639-41-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 2127474
• Update Time: 2023-08-03

3-Isoxazolemethanamine, N-methyl-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• N-methyl(5-(pyridin-4-yl)isoxazol-3-yl)methanamine
• 3-Isoxazolemethanamine,N-methyl-5-(4-pyridinyl)-
• 3-Isoxazolemethanamine, N-methyl-5-(4-pyridinyl)-

• Inchi： 1S/C10H11N3O/c1-11-7-9-6-10(14-13-9)8-2-4-12-5-3-8/h2-6,11H,7H2,1H3
• InChI Key： UCIRUCFPKYMCOW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=CC(CNC)=N1

Computed Properties

• Exact Mass: 189.09
• Monoisotopic Mass: 189.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51